Loracarbef

• IUPAC Name: (6R,7S)-7-[[(2R)-2-amino-2-phenylacetyl]amino]-3-chloro-8-oxo-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• InChI: InChI=1S/C16H16ClN3O4/c17-9-6-7-10-12(15(22)20(10)13(9)16(23)24)19-14(21)11(18)8-4-2-1-3-5-8/h1-5,10-12H,6-7,18H2,(H,19,21)(H,23,24)/t10-,11-,12+/m1/s1
• InChI Key: JAPHQRWPEGVNBT-UTUOFQBUSA-N
• Canonical SMILES: C1CC(=C(N2C1C(C2=O)NC(=O)C(C3=CC=CC=C3)N)C(=O)O)Cl
• Isomeric SMILES: C1CC(=C(N2[C@H]1[C@@H](C2=O)NC(=O)[C@@H](C3=CC=CC=C3)N)C(=O)O)Cl
• Molecular Formula: C16H16ClN3O4
• DSSTOX Substance ID: DTXSID7023223
• Molecular Weight: 349.77 g/mol
• Physical Description: Solid
• Solubility: 3.25e-01 g/L
• Mechanism of Action: Loracarbef is an oral, synthetic beta-lactam antibiotic of the carbacephem class. Chemically, carbacephems differ from cephalosporin-class antibiotics in the dihydrothiazine ring where a methylene group has been substituted for a sulfur atom. Loracarbef has a spectrum of activity similar to that of the second generation cephalosporins. It is structurally identical to cefaclor except for a sulfur atom that has been replaced by a methylene group. This change gives greater chemical stability in solution and allows storage at room temperature. Loracarbef, like all b-lactams and cephalosporins, inhibits penicillin binding proteins, enzymes that create the cross-linkage of the peptidoglycan polymer. This binding leads to interference with the formation and remodeling of the cell wall structure.
• CAS RN: 76470-66-1

Description

Lorabid, known chemically as loracarbef, is a synthetic beta-lactam antibiotic belonging to the carbacephem class. It is structurally similar to cephalosporin antibiotics but differs in the dihydrothiazine ring where a methylene group replaces a sulfur atom. This modification enhances its stability and efficacy. Lorabid is primarily used to treat bacterial infections, including those of the respiratory tract, skin, and urinary tract .

Scientific Research Applications

Lorabid has a wide range of applications in scientific research:

Chemistry: Used as a model compound to study beta-lactam antibiotics and their reactivity.

Biology: Investigated for its effects on bacterial cell walls and resistance mechanisms.

Medicine: Applied in clinical studies to treat various bacterial infections and understand its pharmacokinetics and pharmacodynamics.

Industry: Utilized in the development of new antibiotics and as a reference standard in quality control

Mechanism of Action

Lorabid exerts its antibacterial effects by inhibiting the synthesis of bacterial cell walls. It binds to penicillin-binding proteins, preventing the cross-linking of peptidoglycan chains, which are essential for cell wall integrity. This leads to cell lysis and death of the bacteria. The molecular targets include various enzymes involved in cell wall synthesis, and the pathways affected are crucial for bacterial survival .

Safety and Hazards

Loracarbef is generally well tolerated, and side effects are usually transient. More common side effects include nausea, abdominal pain, vomiting, skin rash, abnormal liver tests, vaginitis, itching, headaches, and dizziness. Diarrhea is the most common adverse effect with this compound.

Biochemical Analysis

Biochemical Properties

Loracarbef, like all beta-lactams and cephalosporins, inhibits penicillin-binding proteins, enzymes that create the cross-linkage of the peptidoglycan polymer . This binding leads to interference with the formation and remodeling of the cell wall structure . This compound has a spectrum of activity similar to that of the second-generation cephalosporins .

Cellular Effects

This compound is used to treat a large number of bacterial infections caused by gram-negative and gram-positive bacteria, including upper respiratory tract bacterial infections, chronic bronchitis, pneumonia, sinusitis, pharyntitis and tonsillitis, skin abscesses, urinary tract infections, and pyelonephritis caused by E. coli, S. pyogenes, S. aureus, S. saprophyticus, S. pneumoniae, H. influenzae, and M. catarrhalis .

Molecular Mechanism

The molecular mechanism of this compound involves the inhibition of penicillin-binding proteins, which are enzymes that create the cross-linkage of the peptidoglycan polymer . This binding leads to interference with the formation and remodeling of the cell wall structure .

Temporal Effects in Laboratory Settings

This compound was found to be much more stable in solution than cefaclor . For example, in pH 7.4 phosphate buffer, this compound was unexpectedly found to be 130–150 times more stable than cefaclor and 10–12 times more stable than cephalexin, depending on the phosphate concentration .

Subcellular Localization

As a beta-lactam antibiotic, it is expected to interact with penicillin-binding proteins located in the bacterial cell wall .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of loracarbef involves several key steps:

Formation of the beta-lactam ring: This is achieved through a cyclization reaction involving a suitable precursor.

Substitution reactions: Introduction of the amino and phenylacetamido groups at specific positions on the beta-lactam ring.

Chlorination: Addition of a chlorine atom to the structure to enhance its antibacterial properties.

Industrial Production Methods: Industrial production of this compound typically involves large-scale chemical synthesis using optimized reaction conditions to ensure high yield and purity. The process includes:

Batch reactions: Conducted in large reactors with precise control over temperature, pressure, and pH.

Purification: Involves crystallization and filtration to obtain the pure compound.

Quality control: Ensures the final product meets pharmaceutical standards

Types of Reactions:

Oxidation: this compound can undergo oxidation reactions, particularly at the phenylacetamido group.

Reduction: The compound can be reduced under specific conditions, affecting its antibacterial activity.

Substitution: Various substitution reactions can occur, especially at the chlorine atom, leading to different derivatives.

Common Reagents and Conditions:

Oxidizing agents: Such as hydrogen peroxide or potassium permanganate.

Reducing agents: Including sodium borohydride or lithium aluminum hydride.

Substitution reagents: Such as halogens or nucleophiles under controlled conditions.

Major Products:

Oxidized derivatives: These may have altered antibacterial properties.

Reduced forms: These can be less active or inactive.

Substituted compounds: These derivatives can be explored for enhanced or modified activity

Comparison with Similar Compounds

Lorabid is often compared with other beta-lactam antibiotics:

Cefaclor: Similar in structure but less stable than loracarbef.

Cephalexin: Another cephalosporin with a different spectrum of activity.

Cefuroxime: A second-generation cephalosporin with broader activity.

Uniqueness:

Stability: Lorabid is more stable in solution compared to cefaclor.

Spectrum of activity: It has a similar spectrum to second-generation cephalosporins but with enhanced stability and efficacy

Similar Compounds:

• Cefaclor
• Cephalexin
• Cefuroxime
• Cefprozil
• Cefdinir

Lorabid’s unique structural features and stability make it a valuable antibiotic in both clinical and research settings.